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Compound of Interest

Compound Name: FR-900137

Cat. No.: B1674036 Get Quote

Application Notes and Protocols for FR-900137
For Researchers, Scientists, and Drug Development Professionals

Introduction
FR-900137 is an antibiotic produced by the bacterium Streptomyces unzenensis.[1][2] As a

member of the phosphonate class of antibiotics, it exhibits broad-spectrum activity against a

variety of Gram-positive and Gram-negative bacteria.[1][2] This document provides detailed

protocols for the preparation of FR-900137 stock solutions for use in laboratory research

settings. Proper preparation of stock solutions is critical for obtaining accurate and reproducible

results in biological assays.

Chemical and Physical Properties
A summary of the key chemical and physical properties of FR-900137 is provided in the table

below.
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Property Value Reference

Chemical Formula C₈H₂₀N₃O₄P [3][4]

Molecular Weight 253.23 g/mol [3][4]

Appearance White solid powder [1][3][4]

Purity >98% (typical) [3]

Primary Solvent Dimethyl sulfoxide (DMSO)

Long-term Storage -20°C [3]

Short-term Storage 0 - 4°C (Dry, dark) [3]

Mechanism of Action and Signaling Pathway
FR-900137 is a phosphonate antibiotic.[2][5] While the specific molecular target of FR-900137
has not been definitively elucidated in the available literature, antibiotics of this class, such as

fosfomycin, are known to inhibit bacterial cell wall biosynthesis.[6][7] The proposed mechanism

involves the inhibition of key enzymes in the early stages of peptidoglycan synthesis.

Phosphonopeptides, which share structural similarities, have been shown to be actively

transported into the bacterial cell where they inhibit enzymes such as D-Ala-D-Ala synthetase

and alanine racemase, crucial for building the peptidoglycan layer.[8]

The following diagram illustrates a generalized pathway for the inhibition of bacterial cell wall

synthesis by phosphonate antibiotics.
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Inhibition of Bacterial Cell Wall Synthesis.

Experimental Protocols
Preparation of a 10 mM FR-900137 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of FR-900137 in dimethyl

sulfoxide (DMSO).

Materials:

FR-900137 (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2.0 mL), sterile

Pipette and sterile filter tips

Analytical balance

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Calculate the required mass of FR-900137:

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) stock solution, the required mass is

calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 1 mL x 253.23 g/mol = 2.5323 mg
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Weigh FR-900137:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh approximately 2.53 mg of FR-900137 powder directly into the tube.

Record the exact weight.

Calculate the required volume of DMSO:

Based on the actual weight of FR-900137, calculate the precise volume of DMSO needed

to achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 253.23 ( g/mol )] / 10 (mmol/L)

Dissolve the compound:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

FR-900137 powder.

Cap the tube tightly.

Vortex the solution until the solid is completely dissolved. Gentle warming in a 37°C water

bath may be used to aid dissolution if necessary, but avoid overheating.

Storage:

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

For long-term storage, place the aliquots at -20°C. For short-term storage (days to weeks),

store at 4°C, protected from light.

Note on Solubility: If the exact solubility of a particular batch of FR-900137 is unknown, it is

recommended to perform a solubility test by starting with a small amount of solvent and
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gradually adding more until the compound is fully dissolved to determine the maximum

practical stock concentration.

Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing the FR-900137 stock

solution.
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Workflow for FR-900137 Stock Solution Preparation
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Stock Solution Preparation Workflow.
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Safety Precautions
Always handle FR-900137 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for FR-900137 and DMSO before use for detailed

safety information.

Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash the affected

area immediately with plenty of water.

Dispose of waste materials according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [preparing FR-900137 stock solutions for laboratory
use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674036#preparing-fr-900137-stock-solutions-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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